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Compound of Interest

Compound Name: 3-Methoxy-5-heneicosylphenol

Cat. No.: B179724 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Methoxy-5-heneicosylphenol (CAS 126882-76-6). As a specific Safety Data Sheet (SDS) for

this compound is not readily available, the following recommendations are based on a

conservative approach, drawing from information on structurally related methoxyphenols and

general best practices for handling novel research chemicals.[1][2][3][4] Researchers should

always conduct a thorough risk assessment for their specific experimental procedures.

Potential Hazard Identification
Based on the hazard profiles of related compounds like 3-methoxyphenol and 3-methoxy-5-

methylphenol, 3-Methoxy-5-heneicosylphenol should be handled with caution.[1][2][3][5] The

long heneicosyl alkyl chain may reduce the compound's volatility and aqueous solubility

compared to its shorter-chain analogs, but the core phenolic group suggests the following

potential hazards:

Skin Corrosion/Irritation: May cause skin irritation upon contact.[1][2]

Serious Eye Damage/Eye Irritation: May cause serious eye irritation or damage.[1][2][3]

Acute Toxicity: May be harmful if swallowed or inhaled.[3][5]

Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[1][2]
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A comprehensive PPE plan is mandatory to minimize exposure. The following table outlines the

recommended PPE for handling 3-Methoxy-5-heneicosylphenol.[4]

PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times to

protect against splashes and

airborne particles. Safety

glasses with side shields are

the minimum requirement.[1]

[6]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Disposable nitrile gloves are

suitable for incidental contact.

For prolonged handling or

direct immersion, consider

double-gloving or using thicker,

more resistant gloves. Gloves

must be changed immediately

if contaminated.[1][4][6]

Body Protection Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

clothing from contamination.[4]

Respiratory Protection N95 Respirator or higher

Recommended when handling

the compound as a powder or

when there is a risk of aerosol

generation. All respiratory

protection use must be in

accordance with a managed

program.[4][7]

Foot Protection Closed-toe shoes
Required to protect against

spills and falling objects.[4]
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A systematic approach to handling and disposal is critical for safety and environmental

protection.

Experimental Protocol: Safe Handling Procedure
This protocol outlines a step-by-step procedure for the safe handling of 3-Methoxy-5-
heneicosylphenol in a laboratory setting.

Preparation and Precaution:

Before beginning work, ensure that a chemical spill kit is readily accessible.

Confirm that a safety shower and eyewash station are unobstructed and operational.

Don all required PPE as specified in the table above.[1][2]

All handling of the solid compound and preparation of concentrated solutions should be

performed inside a certified chemical fume hood.[8]

Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid compound within a chemical fume hood to

control dust.

Use disposable weighing paper or a dedicated container to prevent contamination of

balances.

Handle the compound gently to minimize the generation of airborne dust.

Ensure the primary container is tightly sealed after use and stored in a cool, dry, well-

ventilated place.[2]

Solution Preparation:

Ensure all glassware is clean and dry before use.

Slowly add the compound to the solvent to avoid splashing.
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If heating or sonication is required, ensure the container is appropriately sealed or vented

to prevent pressure buildup.

Clearly label the prepared solution with the compound name, concentration, solvent,

preparation date, and user's initials.

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.[9] Never dispose of this chemical down the drain or in regular waste streams.[9]

Solid Waste:

All solid waste contaminated with 3-Methoxy-5-heneicosylphenol, including used gloves,

weighing papers, and disposable labware, must be collected in a clearly labeled

hazardous chemical waste container.

The container should be kept sealed when not in use.

Liquid Waste:

Solutions containing 3-Methoxy-5-heneicosylphenol should be collected in a designated,

leak-proof hazardous waste container.

Do not mix with incompatible waste streams. Follow your institution's guidelines for the

segregation of chemical waste.

The container must be clearly labeled with "Hazardous Waste," the full chemical name,

and any other constituents of the solution.

Arranging for Disposal:

All waste must be disposed of through an approved waste disposal plant.[1][9]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

hazardous waste.[8][9]
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Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Methoxy-5-heneicosylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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